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Compound of Interest

Compound Name: Remodelin

Cat. No.: B1387608 Get Quote

Essential Safety and Handling Guide for
Remodelin
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Remodelin (CAS 1622921-15-6), a potent inhibitor of N-acetyltransferase 10

(NAT10). Adherence to these guidelines is crucial for ensuring laboratory safety and

maintaining experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
Remodelin presents several health hazards that necessitate the use of appropriate personal

protective equipment. It is harmful if swallowed, causes skin and serious eye irritation, and may

lead to respiratory irritation.[1] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[1]

Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with side-

shields

Must comply with EN166 or

equivalent.

Skin Protection Chemical-resistant Gloves
Neoprene or nitrile rubber.

Inspect gloves prior to use.

Laboratory Coat Standard, full-length lab coat.

Respiratory Protection Dust Mask or Respirator

Required when handling the

powder form to avoid

inhalation.

Hand Protection N/A

Handle with gloves. Wash and

dry hands thoroughly after

handling.

Physicochemical and Solubility Data
Proper preparation of Remodelin solutions is critical for experimental success. The following

tables summarize key physicochemical and solubility data.

Physicochemical Properties:

Property Value

Molecular Formula C15H15BrN4S

Molecular Weight 363.28 g/mol

Appearance White to off-white crystalline powder

Storage Temperature -20°C (powder)

Solubility Data:
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Solvent Solubility

DMSO ≥ 36.3 mg/mL

Ethanol 4 mg/mL

Water Insoluble

Note: Moisture-absorbing DMSO can reduce solubility. It is recommended to use fresh DMSO

for the preparation of stock solutions.[2][3]

Experimental Protocols: Handling and Preparation
for In Vitro Studies
This section provides a step-by-step guide for the safe handling and preparation of Remodelin
for use in cell-based assays.

3.1. Preparation of Stock Solution (10 mM in DMSO):

Pre-handling: Ensure all required PPE is worn. Work in a chemical fume hood to minimize

inhalation risk.

Weighing: Accurately weigh the desired amount of Remodelin powder using a calibrated

analytical balance.

Dissolution: In a sterile, conical tube, add the appropriate volume of fresh, anhydrous DMSO

to the weighed Remodelin powder to achieve a 10 mM concentration.

Solubilization: Vortex the solution until the powder is completely dissolved. Gentle warming

in a water bath (up to 37°C) can be used to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C.

3.2. Preparation of Working Solution:

Thawing: Thaw a single aliquot of the 10 mM Remodelin stock solution at room

temperature.
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Dilution: In a sterile tube, dilute the stock solution with the appropriate cell culture medium to

the desired final concentration for your experiment. Ensure thorough mixing.

Application: Add the working solution to your cell cultures as per your experimental design.

Signaling Pathway and Experimental Workflow
4.1. Remodelin's Mechanism of Action: NAT10 Inhibition

Remodelin functions as an inhibitor of N-acetyltransferase 10 (NAT10). NAT10 is an enzyme

that acetylates various substrates, including microtubules and components involved in

ribosome biogenesis. In the context of laminopathies like Hutchinson-Gilford Progeria

Syndrome (HGPS), the inhibition of NAT10 by Remodelin leads to the reorganization of the

microtubule network, which in turn helps to correct aberrant nuclear morphology and improve

overall cellular fitness.
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Caption: Mechanism of Remodelin action via NAT10 inhibition.
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4.2. Experimental Workflow for Assessing Remodelin's Effect on Cell Viability

The following diagram outlines a typical workflow for evaluating the impact of Remodelin on

the viability of a cancer cell line.
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Caption: Workflow for a cell viability assay with Remodelin.
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Disposal Plan
Proper disposal of Remodelin and associated waste is imperative to prevent environmental

contamination and ensure compliance with regulations.

Unused Product: Unused Remodelin powder should be disposed of as hazardous chemical

waste. Do not dispose of it with household garbage.[1]

Contaminated Materials: All materials that have come into contact with Remodelin, including

pipette tips, gloves, and culture vessels, should be collected in a designated hazardous

waste container.

Liquid Waste: Liquid waste containing Remodelin should be collected in a clearly labeled,

sealed container for hazardous chemical waste disposal. Do not pour down the drain.

Regulations: Disposal must be carried out in accordance with all applicable federal, state,

and local environmental regulations. Contact your institution's Environmental Health and

Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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